Cas no 110505-55-0 (N-Methyl-d3-form-d1-amide)

N-Methyl-d3-form-d1-amide is a deuterated derivative of N-methylformamide, featuring selective isotopic labeling with three deuterium atoms on the methyl group (N-CD3) and one on the formyl hydrogen (D-CO). This compound is primarily utilized as a stable isotope-labeled internal standard or reagent in mass spectrometry and NMR studies, ensuring precise quantification and structural elucidation in analytical workflows. The incorporation of deuterium minimizes interference from protonated species, enhancing signal resolution. Its high isotopic purity (>98%) and chemical stability make it suitable for applications in metabolic research, pharmaceutical development, and mechanistic studies, where accurate isotopic tracing is critical.
N-Methyl-d3-form-d1-amide structure
N-Methyl-d3-form-d1-amide structure
Product Name:N-Methyl-d3-form-d1-amide
CAS No:110505-55-0
MF:C2H5NO
MW:63.0918471813202
CID:137936
PubChem ID:56845935
Update Time:2025-05-19

N-Methyl-d3-form-d1-amide Chemical and Physical Properties

Names and Identifiers

    • Formamide-d, N-methyl-d<sub>3</sub>-
    • N-METHYL-D3-FORM-D1-AMIDE
    • CS-0572368
    • AKOS015910839
    • Formamide-1-d,N-(methyl-d3)-(9ci)
    • D99473
    • 110505-55-0
    • N-Methylformamide-d4
    • HY-W008841S2
    • N-Methyl-d3-form-d1-amide
    • Inchi: 1S/C2H5NO/c1-3-2-4/h2H,1H3,(H,3,4)/i1D3,2D
    • InChI Key: ATHHXGZTWNVVOU-MZCSYVLQSA-N
    • SMILES: O=C([2H])NC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 67.08731
  • Monoisotopic Mass: 63.062
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 20
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 0.932
  • Boiling Point: 182.499 °C at 760 mmHg
  • Flash Point: 81.526 °C
  • PSA: 29.1

N-Methyl-d3-form-d1-amide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N305383-2.5mg
N-Methyl-d3-form-d1-amide
110505-55-0
2.5mg
$ 64.00 2023-09-06
TRC
N305383-5mg
N-Methyl-d3-form-d1-amide
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5mg
$ 81.00 2023-09-06
TRC
N305383-25mg
N-Methyl-d3-form-d1-amide
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$ 98.00 2023-04-15

Additional information on N-Methyl-d3-form-d1-amide

N-Methyl-d3-form-d1-amide: A Comprehensive Overview

The compound with CAS No. 110505-55-0, commonly referred to as N-Methyl-d3-form-d1-amide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural properties and its potential applications in advanced chemical synthesis and drug development.

N-Methyl-d3-form-d1-amide is a derivative of formamide, where the nitrogen atom is methylated, and the molecule incorporates deuterium atoms at specific positions. This deuterium substitution is strategically placed to enhance the compound's stability and reactivity under certain conditions. The CAS registry number, 110505-55-0, serves as a unique identifier for this compound within the chemical literature, ensuring precise referencing in scientific studies and industrial applications.

Recent advancements in isotopic labeling techniques have highlighted the importance of deuterium incorporation in chemical compounds for various purposes, including metabolic studies and drug metabolism research. The presence of deuterium in N-Methyl-d3-form-d1-amide not only stabilizes the molecule but also enables researchers to track its behavior in biological systems with greater precision. This makes it an invaluable tool in pharmacokinetic studies and drug discovery processes.

One of the most intriguing aspects of N-Methyl-d3-form-d1-amide is its role as an intermediate in the synthesis of complex organic molecules. Its ability to act as a versatile building block has been exploited in the construction of bioactive compounds, such as peptide analogs and small-molecule inhibitors. Researchers have demonstrated that this compound can facilitate the formation of stable amide bonds under mild reaction conditions, making it a preferred choice in peptide synthesis.

In addition to its synthetic applications, N-Methyl-d3-form-d1-amide has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties and resistance to degradation under harsh environmental conditions make it a candidate for use in high-performance materials. Recent studies have explored its potential as a precursor for polyamides with enhanced thermal stability and mechanical strength.

The synthesis of N-Methyl-d3-form-d1-amide involves a multi-step process that incorporates isotopic substitution at critical stages. This ensures that the final product retains both the desired chemical properties and isotopic integrity required for its intended applications. The process typically begins with the preparation of formic acid derivatives, followed by controlled deuteration and subsequent amidation reactions.

From a safety standpoint, N-Methyl-d3-form-d1-amide exhibits low toxicity profiles under normal handling conditions, making it suitable for use in both laboratory settings and industrial-scale production. However, like all chemicals, proper handling procedures should be followed to ensure worker safety and environmental protection.

In conclusion, N-Methyl-d3-form-d1-amide (CAS No. 110505-55-0) stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique combination of structural features and isotopic modifications positions it as a valuable asset in contemporary chemical research and development.

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